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Compound of Interest

Compound Name: BBrCl

Cat. No.: B13756965

Disclaimer: Detailed experimental and quantitative data for specific bromochloroborane
compounds (e.g., BCIz2Br, BCIBrz) are scarce in publicly available scientific literature. This guide
provides a comprehensive overview based on the established principles of boron halide
chemistry, offering insights into the probable synthesis, reactivity, and properties of these mixed
halides.

Introduction to Bromochloroboranes

Bromochloroboranes are mixed boron halides containing both bromine and chlorine atoms
covalently bonded to a central boron atom. Like other boron trihalides, they are expected to be
potent Lewis acids due to the electron-deficient nature of the boron center. Their chemistry is
governed by the high reactivity of the boron-halogen bonds and the electrophilicity of the boron
atom. While specific compounds like bromodichloroborane (BCIzBr) and dibromochloroborane
(BCIBrz2) are not commonly isolated and stored, they can be generated in situ for synthetic
purposes. A related compound, Bromochloroborane (BBrCIH), is listed in chemical databases,
though extensive experimental data is lacking.

Physical and Chemical Properties

Quantitative data for simple bromochloroboranes is limited. The following table summarizes the
available information for Bromochloroborane (BBrCIH).
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Property Value Unit Source
Molecular Formula BBrCIH - NIST
Molecular Weight 126.168 g/mol NIST
CAS Registry Number  74930-79-3 - NIST

Note: Further experimental data such as boiling point, melting point, and spectroscopic data for
bromochloroboranes are not readily available in the literature.

Synthesis of Bromochloroboranes

The most probable and established method for the synthesis of mixed boron halides is through
redistribution (scrambling) reactions between two different boron trihalides. For
bromochloroboranes, this would involve the reaction of boron trichloride (BCls) and boron
tribromide (BBrs). The reaction proceeds through a series of equilibria to give a mixture of the
starting materials and the mixed halide products, BCIz2Br and BCIBr=.

Experimental Protocol (General)

A detailed, validated protocol for the synthesis of specific bromochloroboranes is not available.
The following is a generalized procedure based on known redistribution reactions of boron
halides:

 In a dry, inert atmosphere (e.g., a glovebox or under a nitrogen or argon blanket), a reaction
vessel equipped with a magnetic stirrer and a means to control temperature is charged with
a stoichiometric mixture of boron trichloride (BCl3) and boron tribromide (BBrs) in a suitable
inert solvent (e.g., a halogenated hydrocarbon).

e The reaction mixture is stirred at a controlled temperature (typically ranging from room
temperature to gentle heating) to allow the redistribution reaction to reach equilibrium.

e The resulting mixture will contain BCls, BBr3, BCI2Br, and BCIBr2. The distribution of these
products depends on the initial stoichiometry and the reaction conditions.

o Separation of the individual mixed halides is challenging due to their similar volatilities and
reactivities, and they are often used as a mixture in subsequent reactions.
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Boron Trichloride (BCIs) & Bromodichloroborane (BCIzBr)

+ BBrs

Boron Tribromide (BBr3) +—BCI3> Dibromochloroborane (BCIBr2)
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Caption: Redistribution reaction for the synthesis of bromochloroboranes.

Reactivity of Bromochloroboranes

The reactivity of bromochloroboranes is predicted to be similar to that of other boron halides,
characterized by their strong Lewis acidity.

4.1 Lewis Acidity

Boron trihalides are classic examples of Lewis acids. The acidity trend is generally observed as
Bls > BBrs > BClz > BFs. This trend is counterintuitive based on electronegativity alone but is
explained by the extent of Tt-backbonding from the halogen p-orbitals to the empty p-orbital of
the boron atom. Following this trend, bromochloroboranes are expected to be strong Lewis
acids, readily forming adducts with Lewis bases.

4.2 Reactions with Organic Substrates

Bromochloroboranes are anticipated to react with a variety of organic functional groups. The
general mechanism involves the initial coordination of the Lewis basic atom of the organic
substrate to the boron center, followed by nucleophilic attack and cleavage of a boron-halogen
bond.

Reaction with Alcohols: The reaction with alcohols is expected to proceed via initial adduct
formation, followed by the elimination of hydrogen halide to form alkoxyboranes.

Experimental Protocol (General - Reaction with an Alcohol)
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» To a solution of the alcohol in an inert solvent under an inert atmosphere, a solution of the
bromochloroborane (or the in situ generated mixture) is added dropwise at a low
temperature (e.g., 0 °C or -78 °C).

e The reaction mixture is allowed to warm to room temperature and stirred until the reaction is
complete (monitored by techniques such as NMR or IR spectroscopy).

o Work-up typically involves quenching the reaction with water or a basic solution and
extracting the organic product.

Reaction with Amines: Similar to alcohols, amines will form stable adducts with
bromochloroboranes. Subsequent reaction can lead to the formation of aminoboranes.

Reaction with Carbonyl Compounds: Ketones and aldehydes will coordinate to the boron atom
through the carbonyl oxygen, activating the carbonyl group towards nucleophilic attack.
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Caption: General reaction pathway of a bromochloroborane with an alcohol.

Applications in Organic Synthesis

While specific applications of bromochloroboranes are not well-documented, their properties as
strong Lewis acids suggest potential utility in various organic transformations, including:

» Catalysis: As catalysts for reactions such as Friedel-Crafts alkylations and acylations.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b13756965?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13756965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Cleavage of Ethers and Esters: The strong electrophilicity can facilitate the cleavage of C-O
bonds.

» Reagents for Haloboration: Addition to alkenes and alkynes to introduce both a boron and a
halogen atom across the multiple bond.

Conclusion

Bromochloroboranes represent a class of mixed boron halides with high potential for reactivity,
primarily as strong Lewis acids. Due to a lack of extensive research and documentation, their
specific properties and synthetic applications remain largely unexplored in the public domain.
The information presented in this guide, based on the well-established chemistry of boron
halides, provides a foundational understanding for researchers and scientists interested in the
potential of these reactive intermediates. Further investigation into the synthesis, isolation, and
reactivity of specific bromochloroborane compounds is needed to fully elucidate their chemical
behavior and unlock their synthetic potential.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemistry of
Bromochloroboranes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13756965#literature-review-on-bromochloroborane-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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